N-(2,3-dimethoxyphenyl)-1-(2-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(2,3-dimethoxyphenyl)-1-(2-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C22H22FN3O3/c1-28-19-11-5-9-17(21(19)29-2)24-22(27)26-14-13-25-12-6-10-18(25)20(26)15-7-3-4-8-16(15)23/h3-12,20H,13-14H2,1-2H3,(H,24,27)
• InChI Key: VEYWKRDTJMOQLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)N2CCN3C=CC=C3C2C4=CC=CC=C4F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol

Description

N-(2,3-dimethoxyphenyl)-1-(2-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C22H22FN3O3 and its molecular weight is 395.434. The purity is usually 95%.
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Scientific Research Applications

Molecular and Supramolecular Structures

Research on similar compounds has revealed insights into their molecular and supramolecular structures. For example, studies on N-arylpyrazinecarboxamides have determined their crystal structures, showcasing a range of intermolecular forces like hydrogen bonds and pi-stacking interactions. These studies provide foundational knowledge for understanding how variations in chemical structures can influence molecular interactions and stability, which is crucial for designing compounds with desired physical and chemical properties (Wardell et al., 2008).

Anticancer Activity

Synthesis and characterization of analogues have shown potential anticancer activities. For instance, a series of 3-substituted-N-aryl-6,7-dimethoxy-3a,4-dihydro-3H-indeno[1,2-c]pyrazole-2-carboxamide analogues demonstrated significant activity against various cancer cell lines, highlighting the therapeutic potential of these compounds (Ahsan, 2012).

Antitubercular and Antibacterial Activities

Novel N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives were synthesized and showed potent antitubercular and antibacterial activities. This suggests that modifications to the chemical structure can lead to compounds with significant therapeutic potential for treating bacterial infections (Bodige et al., 2020).

Synthesis and Characterization for Potential Therapeutic Applications

Other studies focus on the synthesis and characterization of similar compounds for exploring their therapeutic applications. For example, the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones as antibacterial agents has been reported, providing insights into the antimicrobial potential of these compounds (Solankee & Patel, 2004).

Electrochromic and Polyamide Materials

Research has also extended into the development of novel materials, such as highly stable anodic electrochromic aromatic polyamides containing specific moieties. These studies contribute to the development of advanced materials with potential applications in electronics and materials science (Liou & Chang, 2008).